1,4-Dimethylpyridinium p-toluenesulfonate

• IUPAC Name: 1,4-dimethylpyridin-1-ium;4-methylbenzenesulfonate
• InChI: InChI=1S/C7H10N.C7H8O3S/c1-7-3-5-8(2)6-4-7;1-6-2-4-7(5-3-6)11(8,9)10/h3-6H,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key: DKEMQXFWHOQUEA-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=[N+](C=C1)C
• Molecular Formula: C14H17NO3S
• DSSTOX Substance ID: DTXSID60451019
• Molecular Weight: 279.36 g/mol
• CAS RN: 78105-28-9

Description

1,4-Dimethylpyridinium p-toluenesulfonate (DPTS) is a chemical compound that is widely used in scientific research. It is a salt that is formed by the reaction of 1,4-dimethylpyridine with p-toluenesulfonic acid. DPTS is a white crystalline powder that is soluble in water, alcohol, and other organic solvents. It is commonly used as a phase transfer catalyst, which is a type of catalyst that facilitates the transfer of a reactant from one phase to another, such as from an aqueous phase to an organic phase.

Scientific Research Applications

Nonlinear Optical Properties

1,4-Dimethylpyridinium p-toluenesulfonate has been extensively studied for its applications in nonlinear optics. This chemical is known for its second-order nonlinear optical (NLO) properties, making it a valuable material in the field of photonics. Research indicates that its crystal structures contribute significantly to its NLO characteristics, with certain derivatives showing enhanced properties for terahertz-wave generation and other optical applications (Umezawa et al., 2005); (Matsukawa et al., 2007); (Akiyama et al., 2009).

Spectroscopic and Structural Analysis

Studies have been conducted to understand the structural and spectroscopic properties of this compound derivatives. These include X-ray diffraction methods and quantum chemical calculations, which provide insights into the molecular structure and charge distributions, contributing to a better understanding of its optical properties (Sivaraj et al., 2021).

Crystal Growth and Stability

Research has also focused on the crystal growth of this compound and its derivatives. The quality of crystal growth, influenced by various factors such as solubility and thermal properties, is crucial for its effectiveness in optical applications. Studies have investigated the impact of anion exchange on the properties and crystal growth of these compounds (Ogawa et al., 2008).

Polymer Science Applications

This compound has found applications in polymer science as well. For instance, it has been used in the synthesis of soluble polyimides, where the impact of anions on the properties of these polyimides was studied. This research contributes to the development of new materials with specific properties tailored for various industrial applications (Sun et al., 1999).

Nonlinear Optical Crystal Studies

Further studies have explored the growth and characterization of crystals like 4-Dimethylaminopyridinium p-Toluenesulfonate, which possess significant third-order nonlinearity. This research is pivotal in advancing the field of nonlinear optics, particularly in the development of new materials for photonic devices (Bincy & Gopalakrishnan, 2014).

Mechanism of Action

Target of Action

It is known to be used as a catalyst in the esterification process for the preparation of side chains of nonlinear optical polymers .

Mode of Action

As a catalyst, 1,4-Dimethylpyridinium p-toluenesulfonate likely facilitates the esterification process by lowering the activation energy of the reaction . This allows the reaction to proceed at a faster rate or under milder conditions than would otherwise be possible.

Biochemical Pathways

As a catalyst in the esterification process, it likely influences the pathways involved in the synthesis of side chains of nonlinear optical polymers .

Result of Action

The molecular and cellular effects of this compound’s action are likely related to its role as a catalyst in the esterification process. By facilitating this reaction, it enables the efficient synthesis of side chains of nonlinear optical polymers .

Biochemical Analysis

Biochemical Properties

1,4-Dimethylpyridinium p-toluenesulfonate plays a significant role in biochemical reactions as a catalyst. It interacts with various enzymes and proteins to facilitate esterification reactions. The compound’s interaction with biomolecules is primarily through its ability to act as a proton donor, thereby enhancing the reactivity of the substrates involved in the reaction. This interaction is crucial for the synthesis of complex molecules in biochemical assays .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound’s ability to act as a catalyst in biochemical reactions can lead to changes in the cellular environment, affecting the overall metabolic activity of the cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It acts as a proton donor, facilitating the esterification process by increasing the reactivity of the substrates. This mechanism of action is essential for the synthesis of complex molecules and the modulation of biochemical pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under room temperature conditions, but its activity may decrease over extended periods .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound acts as an effective catalyst without causing significant adverse effects. At higher doses, it may exhibit toxic or adverse effects, impacting the overall health and metabolic activity of the animals .

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to esterification reactions. It interacts with enzymes and cofactors to facilitate the synthesis of complex molecules. The compound’s role in these pathways is crucial for maintaining metabolic flux and regulating metabolite levels .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions influence the compound’s localization and accumulation, affecting its overall activity and function within the cellular environment .

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles, where it exerts its catalytic activity. The localization of the compound is essential for its function in biochemical reactions and cellular processes .